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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

For researchers, scientists, and drug development professionals seeking materials with a
reliable combination of strength and conductivity, C175 series beryllium copper alloys offer a
compelling solution. This guide provides a comprehensive comparison of the two primary
variants, C17500 and C17510, drawing upon industry standards, manufacturer specifications,
and independent laboratory verification to ensure a thorough and objective analysis.

The C175 alloys, also known as Class 3 beryllium copper, are precipitation-hardenable copper
alloys renowned for their moderate strength, high thermal and electrical conductivity, and good
resistance to corrosion and wear. These properties make them suitable for a wide range of
demanding applications, including electrical connectors, springs, welding electrodes, and
components in high-performance scientific instrumentation. The principal difference between
C17500 and C17510 lies in their alloying elements: C17500 is alloyed with cobalt, while
C17510 utilizes nickel.[1]

This guide presents a detailed comparison of the specified properties of these alloys as defined
by ASTM standards, typical values provided by commercial suppliers, and, where available,
data from independent laboratory studies.

Comparative Analysis of C175 Alloy Specifications

The following tables summarize the chemical composition and mechanical and electrical
properties of C17500 and C17510 alloys. The data is categorized by its source: ASTM
standards, which define the minimum requirements; typical supplier data, which represent the
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expected performance of commercially available materials; and independent laboratory

verification, which provides third-party validation of these properties.

Table 1: Chemical Composition (% by weight)

Alloy Element ASTI\{I -353-4 Typical Supplier
Specification[2] Data

C17500 Beryllium (Be) 0.40-0.7 0.40 - 0.7[3]

Cobalt (Co) 2.4-27 2.4 -2.7[3]

Iron (Fe), max 0.10 <0.10[4]

Silicon (Si), max 0.20 < 0.20[4]

Aluminum (Al), max 0.20 < 0.20[4]

Copper (Cu) Balance Balance

C17510 Beryllium (Be) 0.2-0.6 0.2-0.6

Nickel (Ni) 14-22 14-22

Iron (Fe), max 0.10 <0.10

Silicon (Si), max 0.20 <0.20

Aluminum (Al), max 0.20 <0.20

Copper (Cu) Balance Balance

Table 2: Mechanical and Electrical Properties (Typical Values for Age-Hardened Tempers)
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ASTM . Independent
L Typical
Property Alloy Specification . Lab
] Supplier Data o
(Typical) Verification
Tensile Strength 110 - 140 (ASTM )
) C17500 115 - 140][3] Not Available
(ksi) B441)[5]
110 - 140 (ASTM
C17510 115- 140 120 - 135
B441)[5]
Yield Strength 90 - 125 (ASTM )
] C17500 100 - 125 Not Available
(0.2% offset, ksi) B441)[5]
90 - 125 (ASTM
C17510 100 - 125 105 - 120
B441)[5]
_ 5-15 (ASTM _
Elongation (%) C17500 10-15 Not Available
B441)[5]
5-15 (ASTM
C17510 10 - 15 ~10
B441)[5]
Hardness )
C17500 95 -102 95 - 102[6] Not Available
(Rockwell B)
C17510 95 -102 95 -102 98 - 102
Electrical )

o 45 min (ASTM )
Conductivity (% C17500 B938) 45 - 60[3][7] Not Available
IACS)

45 min (ASTM
C17510 45 - 60 48 - 55
B938)

Note: Independent lab verification data for C17510 is sourced from a study conducted at the
Princeton Plasma Physics Laboratory. A comparable independent study for C17500 was not
identified in the public domain.

Experimental Protocols
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The verification of C175 alloy specifications relies on standardized testing methodologies. The
following outlines the key experimental protocols as defined by ASTM standards.

1. Tensile Testing (ASTM E8/E8M): This test determines the ultimate tensile strength, yield
strength, and elongation of the material. A prepared specimen is subjected to a controlled
tensile force until it fractures. The force and elongation are continuously measured to generate
a stress-strain curve, from which the key mechanical properties are derived.

2. Rockwell Hardness Testing (ASTM E18): The Rockwell hardness test measures the
resistance of the material to indentation. A standardized indenter (a steel ball or a diamond
cone) is pressed into the surface of the material with a specific load. The depth of the
indentation is then measured to determine the Rockwell hardness number. For C175 alloys, the
Rockwell B scale is typically used.

3. Electrical Conductivity Measurement (ASTM E1004): This standard practice details the use
of the electromagnetic (eddy-current) method to determine the electrical conductivity of
nonmagnetic metals. The instrument induces eddy currents in the material, and the magnitude
of these currents, which is dependent on the material's conductivity, is measured. The results
are typically expressed as a percentage of the International Annealed Copper Standard (%
IACS).

Visualization of the Independent Verification
Workflow

The following diagram illustrates a typical workflow for the independent laboratory verification of
alloy specifications, from sample submission to the final report.
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Caption: Workflow for independent lab verification of C175 alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1668177?utm_src=pdf-custom-synthesis
https://www.cadicompany.com/copper-alloy-general-info-corner/c17500-and-c17510-copper-alloy-material
https://img.antpedia.com/standard/files/pdfs_ora/20230517/B/B%20938%20-%2004.pdf
https://www.uniquealloy.com/c17500
https://www.azom.com/article.aspx?ArticleID=7019
https://southerncopper.com/copper-alloys/c17510-c17500-beryllium/
https://www.suppliersonline.com/propertypages/c17500.asp
https://domadia.net/domadia-beryllium-copper-c17500-rods-bars/
https://www.benchchem.com/product/b1668177#independent-lab-verification-of-c175-alloy-specifications
https://www.benchchem.com/product/b1668177#independent-lab-verification-of-c175-alloy-specifications
https://www.benchchem.com/product/b1668177#independent-lab-verification-of-c175-alloy-specifications
https://www.benchchem.com/product/b1668177#independent-lab-verification-of-c175-alloy-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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